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Compound of Interest

Compound Name: Paeonol-d3

Cat. No.: B12394664

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability of Paeonol-d3, a deuterated analog of the natural active compound Paeonol. This

document is intended to assist researchers, scientists, and drug development professionals in

sourcing Paeonol-d3 for laboratory use and to provide a foundational understanding of its

applications and the experimental methodologies involved.

Commercial Suppliers of Paeonol-d3
Paeonol-d3 is available from a select number of specialized chemical suppliers. The following

table summarizes the key quantitative data for commercially available Paeonol-d3, facilitating

a comparison between suppliers.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Available
Quantitie
s

MedchemE

xpress

HY-

N0159S

55712-78-

2
C₉H₇D₃O₃ 169.19 >98%

5 mg, 10

mg[1]

LGC

Standards

(distributor

for Toronto

Research

Chemicals)

TRC-

P133842

55712-78-

2
C₉H₇D₃O₃ 169.19

Not

specified

100 mg[2]

[3]

Note: Pricing information is subject to change and is best obtained directly from the suppliers'

websites. LGC Standards requires users to log in to view pricing.

Experimental Protocols
Paeonol has been investigated for its anti-inflammatory, anti-tumor, and neuroprotective effects.

The following are examples of experimental protocols adapted from published research,

providing a starting point for laboratory investigations.

In Vitro Anti-Inflammatory Assay in Macrophages
This protocol outlines a general method for assessing the anti-inflammatory effects of Paeonol

on lipopolysaccharide (LPS)-stimulated macrophages.

1. Cell Culture and Treatment:

Murine macrophage cell line (e.g., RAW 264.7) are cultured in DMEM supplemented with

10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

Cells are seeded in 96-well plates at a density of 1 x 10⁵ cells/well and allowed to adhere

overnight.

The following day, cells are pre-treated with various concentrations of Paeonol (or Paeonol-
d3) for 1 hour.
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Subsequently, cells are stimulated with 1 µg/mL of LPS for 24 hours.

2. Nitric Oxide (NO) Production Assay (Griess Test):

After 24 hours of LPS stimulation, the cell culture supernatant is collected.

100 µL of supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide in 5%

phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

The absorbance is measured at 540 nm using a microplate reader. The concentration of

nitrite is determined from a sodium nitrite standard curve.

3. Cytokine Analysis (ELISA):

The levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture

supernatant are quantified using commercially available ELISA kits, following the

manufacturer's instructions.

4. Western Blot Analysis for Signaling Pathway Proteins:

After treatment, cells are lysed with RIPA buffer containing protease and phosphatase

inhibitors.

Protein concentrations are determined using a BCA protein assay.

Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF

membrane.

Membranes are blocked and then incubated with primary antibodies against key signaling

proteins (e.g., phosphorylated and total forms of p38, ERK, JNK, and NF-κB).

After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized

using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Experimental Workflows
The biological effects of Paeonol are mediated through the modulation of various signaling

pathways. The diagrams below, generated using the DOT language, illustrate some of these
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key pathways and a typical experimental workflow.
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Caption: Paeonol inhibits LPS-induced inflammation by suppressing MAPK and NF-κB

signaling pathways.

Experimental Workflow for In Vitro Analysis of Paeonol-
d3

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12394664/docs?utm_src=pdf-body-img#a-technical-guide-to-paeonol-d3-for-research-applications
https://www.benchchem.com/product/b12394664/docs?utm_src=pdf-body#a-technical-guide-to-paeonol-d3-for-research-applications
https://www.benchchem.com/product/b12394664/docs?utm_src=pdf-body#a-technical-guide-to-paeonol-d3-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis

Start

Culture Macrophages
(e.g., RAW 264.7)

Pre-treat with Paeonol-d3

Stimulate with LPS

Griess Assay
(NO Production)

ELISA
(Cytokine Levels)

Western Blot
(Signaling Proteins)

End

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating the in vitro anti-inflammatory effects of

Paeonol-d3.

This technical guide provides a starting point for researchers interested in utilizing Paeonol-d3.

For specific applications, it is recommended to consult detailed research articles and adapt the

protocols as necessary for the experimental system being used. The commercial availability of

Paeonol-d3 from the suppliers listed above will facilitate the acquisition of this valuable

research tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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